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Compound of Interest

Compound Name: SPR41

Cat. No.: B12406594 Get Quote

For researchers and scientists in the dynamic field of drug development, adherence to stringent

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of SPR41, a substance that requires careful handling due to

its potential hazards. By following these procedural steps, you can ensure the safety of your

laboratory personnel and the environment.

Key Safety and Hazard Information
SPR41 is a mixture, primarily composed of petroleum distillates, that is classified as hazardous.

It is crucial to be aware of its potential health and environmental effects. The substance is

harmful if inhaled, causes skin irritation, and may be fatal if swallowed and enters the airways.

[1][2] Furthermore, it is toxic to aquatic life with long-lasting effects.[1][2]
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Physical & Chemical Properties Hazard Classification

Physical State: Liquid at room temperature[1]
Acute Toxicity (Inhalation): Harmful if inhaled[1]

[2]

Color: Red[1] Skin Irritation: Causes skin irritation[1][2]

Odor: Characteristic mineral oil[1]
Aspiration Hazard: May be fatal if swallowed

and enters airways[1][2][3]

Solubility in Water: Negligible[1]
Aquatic Toxicity: Toxic to aquatic life with long-

lasting effects[1][2]

Density: Approx. 0.86 g/cm³ (at 15°C)[1]

Experimental Protocols: Disposal Methodology
The proper disposal of SPR41 is a critical final step in any experimental workflow involving this

substance. The following procedure should be strictly followed to ensure compliance with

safety regulations and to minimize environmental impact.

Step 1: Personal Protective Equipment (PPE)

Before handling SPR41 waste, ensure you are wearing the appropriate personal protective

equipment. This includes:

Gloves: Chemical-resistant gloves (e.g., neoprene or viton rubber).[4]

Eye Protection: Safety goggles or a face shield.[4]

Lab Coat: A standard laboratory coat to protect from splashes.

Respiratory Protection: If there is a risk of inhaling vapors or mists, use an approved NIOSH

respiratory protection.[4]

Step 2: Waste Collection

Collect all SPR41 waste, including any contaminated materials such as pipette tips, gloves,

and absorbent pads, in a designated, leak-proof, and clearly labeled hazardous waste
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container.

The container must be compatible with petroleum-based products.

Ensure the container is labeled as "Hazardous Waste" and clearly indicates the contents

("SPR41 Waste").

Step 3: Segregation and Storage

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents, halogens, strong acids, and

alkalis.[1]

The storage area should be cool and locked to prevent unauthorized access.[1][4]

Step 4: Disposal

Dispose of the SPR41 waste through an approved waste disposal plant or a certified

hazardous waste management company.[1][2]

Do not dispose of SPR41 down the drain or in regular trash, as it is toxic to aquatic life.[1][2]

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of SPR41.
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Caption: Workflow for the proper disposal of SPR41.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12406594?utm_src=pdf-body-img
https://www.benchchem.com/product/b12406594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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